N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-2-nitrobenzamide

• IUPAC Name: N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-2-nitrobenzamide
• InChI: InChI=1S/C14H16N4O3S/c1-14(2,3)8-11-16-17-13(22-11)15-12(19)9-6-4-5-7-10(9)18(20)21/h4-7H,8H2,1-3H3,(H,15,17,19)
• InChI Key: QIBMZROMKNUHRC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC1=NN=C(S1)NC(=O)C2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C14H16N4O3S
• Molecular Weight: 320.37 g/mol

Description

N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-2-nitrobenzamide, also known as Compound A, is a synthetic compound that has gained attention in the scientific community due to its potential applications in biological research. This compound has been found to exhibit various biochemical and physiological effects, making it a promising tool for studying cellular processes.

Mechanism of Action

The exact mechanism of action of N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-2-nitrobenzamide A is not fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes involved in cellular processes. Additionally, N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-2-nitrobenzamide A has been found to induce the expression of certain genes that are involved in apoptosis and cell cycle regulation.
Biochemical and Physiological Effects:
N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-2-nitrobenzamide A has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes such as HDACs and HSP90, which are involved in cellular processes such as gene expression and protein folding. Additionally, N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-2-nitrobenzamide A has been found to induce apoptosis in cancer cells and to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One advantage of using N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-2-nitrobenzamide A in lab experiments is its specificity. It has been found to selectively inhibit the activity of certain enzymes, making it a useful tool for studying specific cellular processes. However, one limitation is its solubility. N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-2-nitrobenzamide A has low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-2-nitrobenzamide A. One area of interest is its potential use in the treatment of cancer. Further studies are needed to determine the efficacy of N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-2-nitrobenzamide A in vivo and to identify the specific mechanisms by which it induces apoptosis in cancer cells. Additionally, studies are needed to determine the potential side effects of N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-2-nitrobenzamide A and to develop methods for improving its solubility.
Another area of interest is the potential use of N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-2-nitrobenzamide A in the treatment of inflammatory diseases. Studies have shown that N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-2-nitrobenzamide A has anti-inflammatory properties, making it a potential candidate for the treatment of diseases such as rheumatoid arthritis. Further studies are needed to determine the efficacy of N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-2-nitrobenzamide A in vivo and to identify the specific mechanisms by which it exhibits anti-inflammatory effects.
In conclusion, N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-2-nitrobenzamide A is a promising tool for studying cellular processes and has potential applications in various fields of scientific research. Further studies are needed to fully understand its mechanisms of action and to determine its potential applications in the treatment of diseases.

Synthesis Methods

The synthesis of N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-2-nitrobenzamide A involves the reaction of 2-nitrobenzoyl chloride with 5-(2,2-dimethylpropyl)-1,3,4-thiadiazole-2-amine in the presence of a base. The resulting product is then purified using column chromatography to obtain pure N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-2-nitrobenzamide A.

Scientific Research Applications

N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-2-nitrobenzamide A has been found to have potential applications in various fields of scientific research. One of the most promising applications is in the field of cancer research. Studies have shown that N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-2-nitrobenzamide A has antitumor activity and can induce apoptosis in cancer cells. Additionally, N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-2-nitrobenzamide A has been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.